Cas no 2060050-36-2 (6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid)

• Product Name: 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid
• CAS No: 2060050-36-2
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD30477509
• CID: 5193371
• PubChem ID: 125426946
• Update Time: 2025-06-15

6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 3-methyl-, 2-methyl ester
• 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid

• MDL： MFCD30477509
• Inchi： 1S/C9H9NO4/c1-5-3-4-6(8(11)12)10-7(5)9(13)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： PKOOZEBQVCGDHN-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C(O)=O)=CC=C1C

Additional information on 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid

Introduction to 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid (CAS No. 2060050-36-2)

6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2060050-36-2, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the pyridine derivative family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and industrial processes. The structural features of 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid, particularly the presence of a methoxycarbonyl group and a methyl substituent, contribute to its unique reactivity and utility in synthetic pathways.

The methoxycarbonyl group, also known as an ester group, plays a crucial role in various chemical transformations, including condensation reactions, esterification, and polymerization processes. This functional moiety enhances the compound's compatibility with a wide range of synthetic protocols, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the methyl group at the 5-position of the pyridine ring influences the electronic properties of the molecule, affecting its solubility, stability, and reactivity in different chemical environments.

In recent years, pyridine derivatives have been extensively studied for their potential applications in drug development. The structural motif of 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid aligns well with the pharmacophoric requirements of several therapeutic agents. For instance, modifications at the 2- and 5-positions of the pyridine core have been shown to enhance binding affinity to biological targets, such as enzymes and receptors. This has led to increased interest in exploring its derivatives as lead compounds for novel therapeutic interventions.

One of the most compelling aspects of 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid is its role as a building block in the synthesis of heterocyclic compounds. Heterocyclic structures are prevalent in many biologically active molecules, and pyridine-based scaffolds are particularly important due to their prevalence in natural products and synthetic drugs. The compound's ability to serve as a precursor for more complex architectures makes it indispensable in medicinal chemistry research.

Recent advancements in synthetic methodologies have further highlighted the utility of 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple sites within the pyridine ring. These techniques have been leveraged to produce novel analogs with tailored properties for drug discovery purposes. Additionally, computational studies have predicted that derivatives of this compound may exhibit interesting pharmacological activities, such as anti-inflammatory or antimicrobial effects.

The industrial significance of 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid extends beyond pharmaceutical applications. Its structural features make it a valuable intermediate in agrochemical synthesis, where pyridine derivatives are commonly employed as active ingredients in pesticides and herbicides. The compound's stability under various conditions and its compatibility with different reaction conditions further enhance its appeal for industrial-scale production.

In conclusion, 6-(methoxycarbonyl)-5-methylpyridine-2-carboxylic acid (CAS No. 2060050-36-2) represents a versatile and highly valuable compound in modern chemistry. Its unique structural attributes and reactivity profile position it as a key intermediate in pharmaceutical and agrochemical research. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand, contributing to advancements across multiple scientific disciplines.